Cas no 2219371-00-1 (2-chloro-3-fluoro-5-iodopyridine-4-carbaldehyde)

• Product Name: 2-chloro-3-fluoro-5-iodopyridine-4-carbaldehyde
• CAS No: 2219371-00-1
• MF: C₆H₂ClFINO
• MW: 285.442056179047
• CID: 6600033
• PubChem ID: 137952298
• Update Time: 2024-01-03

2-chloro-3-fluoro-5-iodopyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-fluoro-5-iodopyridine-4-carbaldehyde
• 4-Pyridinecarboxaldehyde, 2-chloro-3-fluoro-5-iodo-
• starbld0016103
• 2219371-00-1
• EN300-1708495
• 2-Chloro-3-fluoro-5-iodoisonicotinaldehyde

• Inchi： 1S/C6H2ClFINO/c7-6-5(8)3(2-11)4(9)1-10-6/h1-2H
• InChI Key： XMJLJGFQOLKLAP-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(I)C(C=O)=C1F

Computed Properties

• Exact Mass: 284.88537g/mol
• Monoisotopic Mass: 284.88537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 2.153±0.06 g/cm3(Predicted)
• Boiling Point: 303.1±42.0 °C(Predicted)
• pka: -3.56±0.10(Predicted)